Cas no 19183-17-6 (1,2-dimethyl-4,5-dinitro-1H-imidazole)

1,2-Dimethyl-4,5-dinitro-1H-imidazole is a high-energy nitroimidazole derivative characterized by its thermally stable and explosive properties. The compound features a rigid imidazole backbone substituted with two nitro groups at the 4,5-positions and methyl groups at the 1,2-positions, enhancing its density and stability. Its balanced molecular structure contributes to predictable detonation performance, making it suitable for specialized energetic applications. The presence of nitro groups provides high oxygen content, improving combustion efficiency, while the methyl substitutions reduce sensitivity to friction and impact compared to analogous nitroimidazoles. This compound is primarily of interest in propellant formulations and pyrotechnic research due to its controlled decomposition behavior and compatibility with other energetic materials.

1,2-dimethyl-4,5-dinitro-1H-imidazole structure

19183-17-6 structure

Product Name:1,2-dimethyl-4,5-dinitro-1H-imidazole

CAS No:19183-17-6

MF:C₅H₆N₄O₄

MW:186.1255402565

MDL:MFCD09701715

CID:228053

PubChem ID:29486

Update Time:2025-05-27

1,2-dimethyl-4,5-dinitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole,1,2-dimethyl-4,5-dinitro-
- 1,2-dimethyl-4,5-dinitroimidazole
- 1,2-dimethyl-4,5-dinitro-1H-imidazole
- AKOS015922467
- 19183-17-6
- CS-0282226
- DTXSID90172720
- SCHEMBL10531030
- EN300-231549
- AKOS005167934
- 1,2-dimethyl-4,5-dinitro-imidazole
- MDL： MFCD09701715
- Inchi： 1S/C5H6N4O4/c1-3-6-4(8(10)11)5(7(3)2)9(12)13/h1-2H3
- InChI Key： AQLUEEMSUSDYEU-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C([N+](=O)[O-])N=C(C)N1C)=O

Computed Properties

Exact Mass: 186.03898
Monoisotopic Mass: 186.038905
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 110

Experimental Properties

Density: 1.7
Boiling Point: 439.4°Cat760mmHg
Flash Point: 219.6°C
Refractive Index: 1.675
PSA: 104.1

1,2-dimethyl-4,5-dinitro-1H-imidazole Pricemore >>

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